Cas no 497833-04-2 (1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 497833-04-2
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD11707230
• CID: 324572
• PubChem ID: 11008484
• Update Time: 2025-04-19

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trifluoromethyl)-1H-Pyrazole-4-carboxaldehyde
• 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-(trifluoromethyl)-
• 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 1-methyl-5-(trifluoromethyl)pyrazole-4-carbaldehyde
• 1-methyl-5-trifluoromethyl-4-pyrazolecarbaldehyde
• 4-Formyl-5-(trifluoromethyl)-1-methyl-1H-pyrazole
• 497833-04-2
• XUA83304
• F81449
• AMY12104
• SCHEMBL1044002
• Z1255462215
• AS-70049
• FT-0751840
• EN300-233015
• AKOS015898320
• AC-27613
• A7407
• MFCD11707230
• DTXSID20451656
• DB-071049
• STL415443
• 1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD11707230
• Inchi： 1S/C6H5F3N2O/c1-11-5(6(7,8)9)4(3-12)2-10-11/h2-3H,1H3
• InChI Key： UPFJYPJGFYQTRE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=NN1C)(F)F

Computed Properties

• Exact Mass: 178.03500
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.25140

1-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes